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Application Note: Quantification of 5-MTHF in
Cerebrospinal Fluid by LC-MS/MS
Introduction
5-Methyltetrahydrofolate (5-MTHF) is the primary biologically active form of folate and plays a

crucial role in the central nervous system (CNS) by participating in one-carbon metabolism.

This pathway is essential for the synthesis of neurotransmitters, DNA, and for regulating

homocysteine levels.[1][2][3] Measuring 5-MTHF concentrations in cerebrospinal fluid (CSF) is

a key diagnostic tool for identifying cerebral folate deficiency and other inborn errors of folate

metabolism, which can present with a variety of neurological symptoms.[1][2][3]

This application note describes a robust and sensitive method for the quantitative analysis of 5-

MTHF in human CSF. The protocol employs a stable isotope dilution technique, utilizing 13C5-

labeled 5-MTHF as an internal standard (IS), followed by analysis using High-Performance

Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS).[1][2][3] This

method offers high specificity and accuracy, making it suitable for both clinical diagnostics and

research applications.
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Principle of the Method
A known concentration of the stable isotope-labeled internal standard, 13C5-5-MTHF, is added

to the CSF sample. This internal standard is chemically identical to the endogenous 5-MTHF

but has a different mass due to the 13C labeling.[4] The sample is then directly injected into an

HPLC-MS/MS system. The HPLC separates 5-MTHF from other components in the CSF

matrix. The mass spectrometer, operating in Multiple Reaction Monitoring (MRM) mode,

detects and quantifies both the analyte (5-MTHF) and the internal standard based on their

specific precursor-to-product ion transitions. The ratio of the analyte peak area to the internal

standard peak area is used to calculate the exact concentration of 5-MTHF in the sample by

referencing a standard curve.

Materials and Reagents
5-Methyltetrahydrofolate (5-MTHF) standard

13C5-5-Methyltetrahydrofolate (13C5-5-MTHF) internal standard

Formic acid, LC-MS grade

Methanol, LC-MS grade

Water, LC-MS grade

Control CSF or artificial CSF for calibration standards and quality controls

Experimental Protocols
Standard and Internal Standard Preparation

Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of 5-MTHF and 13C5-

5-MTHF in a solution of 20 mM phosphate buffer (pH 7.2) containing a stabilizing agent like 1

mg/mL ascorbic acid or cysteine.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the 5-MTHF primary stock solution with artificial CSF or a suitable buffer. For a five-

point standard curve, typical concentrations are 25, 50, 100, 200, and 400 nM.[1][2]
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Internal Standard Working Solution: Prepare a working solution of 13C5-5-MTHF at a fixed

concentration (e.g., 100 nM) in the same buffer.

Sample Preparation
The sample preparation for CSF is straightforward, involving a simple dilution.[1][2][3]

Aliquot 50 µL of CSF sample, calibration standard, or quality control into a microcentrifuge

tube.

Add 50 µL of the 13C5-5-MTHF internal standard working solution.

Vortex the mixture gently.

The sample is now ready for injection into the HPLC-MS/MS system.

LC-MS/MS Analysis
The following parameters are optimized for a Shimadzu Prominence liquid chromatography

system coupled with an AB Sciex 4000 QTRAP® mass spectrometer.[5] Instrument settings

may require optimization for different systems.

Table 1: HPLC Operating Conditions[5]
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Parameter Setting

Column Phenomenex Synergi-Hydro, 4 µm, 150 x 3 mm

Column Temperature 40 °C

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Methanol

Flow Rate 0.375 mL/min

Injection Volume 10 µL

Gradient Time (min)

0

1.5

2.0

2.1

4.0

Table 2: Mass Spectrometer Operating Conditions[5]
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Parameter Setting

Ionization Mode Electrospray Ionization (ESI), Positive

Ion Spray Voltage 5500 V

Temperature 500 °C

Curtain Gas (CUR) 20 psi

Collision Gas (CAD) Medium

Ion Source Gas 1 (GS1) 50 psi

Ion Source Gas 2 (GS2) 50 psi

Entrance Potential (EP) 10 V

Resolution (Q1/Q3) Unit

Table 3: MRM Transitions

Analyte Precursor Ion (m/z) Product Ion (m/z)

5-MTHF 460.3 313.3

13C5-5-MTHF (IS) 465.3 318.3

Data Analysis and Quantification
Integrate the peak areas for both the 5-MTHF and 13C5-5-MTHF MRM transitions.

Calculate the peak area ratio of the analyte to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

prepared calibration standards.

Determine the concentration of 5-MTHF in the CSF samples by interpolating their peak area

ratios from the calibration curve.

Quantitative Data Summary
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The performance of the method should be validated to ensure reliability. The following table

summarizes typical validation parameters.

Table 4: Method Validation Parameters

Parameter Typical Value Description

Calibration Curve Range 25 - 400 nM[1][2]

The range of concentrations

over which the instrument

response is linear.

Analytical Measurement

Range
3 - 1000 nM[1][2]

The range of concentrations

that can be reliably quantified.

Linearity (r²) > 0.99
Correlation coefficient for the

calibration curve.

Limit of Detection (LOD) ~0.3 nmol/L

The lowest concentration of

analyte that can be reliably

detected.

Limit of Quantification (LOQ) ~1.0 nmol/L

The lowest concentration of

analyte that can be quantified

with acceptable precision and

accuracy.

Intra-assay Precision (%CV) < 10%

Precision determined from

replicate measurements within

the same analytical run.

Inter-assay Precision (%CV) < 15%

Precision determined from

replicate measurements

across different analytical runs.

Accuracy (% Recovery) 85 - 115%

The closeness of the

measured value to the true

value.
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Caption: Experimental workflow for 5-MTHF quantification in CSF.
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Caption: Simplified one-carbon metabolism pathway showing the role of 5-MTHF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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